(3-Amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(2,4-dimethylphenyl)methanone

• IUPAC Name: [3-amino-5-(2-methoxyanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C27H26N2O4S2/c1-16-9-12-19(13-10-16)35(31,32)26-23(28)25(24(30)20-14-11-17(2)15-18(20)3)34-27(26)29-21-7-5-6-8-22(21)33-4/h5-15,29H,28H2,1-4H3
• InChI Key: LHTQUCJCMMVBMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(SC(=C2N)C(=O)C3=C(C=C(C=C3)C)C)NC4=CC=CC=C4OC
• Molecular Formula: C27H26N2O4S2
• Molecular Weight: 506.6 g/mol

Description

(3-Amino-5-((2-methoxyphenyl)amino)-4-tosylthiophen-2-yl)(2,4-dimethylphenyl)methanone is a useful research compound. Its molecular formula is C27H26N2O4S2 and its molecular weight is 506.64. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of similar compounds involve detailed analytical techniques to elucidate their structure and properties. For instance, the synthesis of novel compounds such as (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone and its derivatives has been characterized using UV, IR, 1H and 13C NMR, and high-resolution mass spectrometry. These studies also utilize density functional theory (DFT) calculations for structural optimization and vibrational spectra interpretation, providing insights into the stability, charge distribution, and reactivity of these molecules (Shahana & Yardily, 2020).

Molecular Docking and Pharmacological Potential

Molecular docking studies are critical for understanding the interaction of compounds with biological targets. For example, the antiviral activity and pharmacokinetic behavior of synthesized compounds have been analyzed through molecular docking, suggesting potential therapeutic applications (FathimaShahana & Yardily, 2020). These studies offer a framework for investigating the specified compound's interaction with biological targets and its potential therapeutic benefits.